Cas no 2227646-14-0 (rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol)

Technical Introduction: rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol is a chiral cyclopentanol derivative featuring a branched alkyl substituent at the 2-position. Its stereochemistry, with (1R,2R) configuration, makes it a valuable intermediate in asymmetric synthesis, particularly for constructing complex molecules with defined stereocenters. The 4,4-dimethylpentyl group enhances lipophilicity, potentially improving solubility in nonpolar matrices. This compound is useful in pharmaceutical and fine chemical research, where precise control over molecular architecture is critical. Its structural rigidity and functional group compatibility further enable applications in catalyst design and chiral auxiliaries. Handling requires standard precautions for secondary alcohols.
rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol structure
2227646-14-0 structure
Product Name:rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol
CAS No:2227646-14-0
MF:C12H24O
MW:184.318364143372
CID:6292530
PubChem ID:165591342
Update Time:2025-10-30

rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol
    • 2227646-14-0
    • EN300-1637200
    • Inchi: 1S/C12H24O/c1-12(2,3)9-5-7-10-6-4-8-11(10)13/h10-11,13H,4-9H2,1-3H3/t10-,11+/m0/s1
    • InChI Key: UELJKICBCVOCID-WDEREUQCSA-N
    • SMILES: O[C@@H]1CCC[C@H]1CCCC(C)(C)C

Computed Properties

  • Exact Mass: 184.182715385g/mol
  • Monoisotopic Mass: 184.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol Pricemore >>

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Additional information on rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol

Recent Advances in the Study of rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol (CAS: 2227646-14-0): A Comprehensive Research Brief

In recent years, the compound rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol (CAS: 2227646-14-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel bioactive molecules. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol as a key intermediate in the development of selective enzyme inhibitors. The research team employed a multi-step synthetic route to obtain the compound with high enantiomeric purity, followed by extensive characterization using NMR spectroscopy and mass spectrometry. The study highlighted the compound's ability to modulate specific enzymatic pathways, suggesting its potential as a lead compound for further optimization.

Another significant breakthrough was reported in the field of neuropharmacology, where researchers investigated the effects of rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol on neurotransmitter systems. Preclinical studies demonstrated that this compound exhibits notable activity in modulating GABAergic signaling, which could have implications for the treatment of neurological disorders such as epilepsy and anxiety. The study utilized in vitro electrophysiological assays and in vivo behavioral models to validate these findings, providing a robust foundation for future clinical investigations.

In addition to its therapeutic potential, rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol has also been explored for its applications in chemical biology. A recent publication in ACS Chemical Biology detailed the use of this compound as a molecular probe to study protein-ligand interactions. The researchers developed a series of derivatives and employed X-ray crystallography to elucidate the binding modes of these molecules with target proteins. This work not only expanded the understanding of the compound's molecular interactions but also opened new avenues for the design of selective inhibitors.

The pharmacokinetic properties of rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol have also been a focus of recent research. A study published in Drug Metabolism and Disposition investigated the compound's metabolic stability, plasma protein binding, and tissue distribution in animal models. The results indicated favorable pharmacokinetic profiles, with good oral bioavailability and moderate clearance rates. These findings support the potential of this compound as a viable candidate for further drug development.

Looking ahead, the continued exploration of rac-(1R,2R)-2-(4,4-dimethylpentyl)cyclopentan-1-ol and its derivatives holds great promise for advancing both basic science and therapeutic applications. Future research directions may include the development of more potent and selective analogs, as well as the investigation of their mechanisms of action in disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this intriguing compound.

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